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Compound of Interest

Compound Name: DisperseRed167
Cat. No.: B8133371
Get Quote
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Part 1: Executive Safety Assessment

Disperse Red 167 is a monoazo dye commonly used in textile research and material science.
While often categorized as a "low hazard" industrial chemical compared to volatile organic
compounds, this classification is misleading in a research setting.

The Scientist's Perspective: The primary risks are skin sensitization (H317) and chronic aquatic
toxicity. However, the operational danger lies in its physical form—a fine, electrostatic powder
that drifts easily—and its chemical structure. As an azo dye, it possesses the potential for
reductive cleavage into aromatic amines under metabolic conditions. Therefore, we treat this
substance with the rigor of a potential mutagen (ALARA principle), specifically guarding against
inhalation and dermal absorption.

Core Hazard Profile
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Hazard Class GHS Code Operational Implication

Minute exposure can trigger

Skin Sensitization H317 long-term allergic dermatitis.

Zero skin contact is the goal.

Strictly prohibited from drain
Aquatic Toxicity H411/H412 disposal. All waste must be
sequestered.

High electrostatic potential;
) powder clings to surfaces and
Physical Hazard Dust ]
PPE, leading to secondary

contamination.

Part 2: The PPE Matrix (Phase-Dependent)

Effective protection requires adapting PPE to the state of the matter. A glove suitable for the dry

powder may fail catastrophically once the dye is dissolved in an organic solvent.

Table 1: PPE Specifications
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Protection Zone

Phase A: Solid / Powder
Handling

Phase B: Solution Handling
(e.g., Acetone, DMF)

Hand Protection

Nitrile (Standard)[1][2][3][4]*
Thickness: = 0.11 mme Focus:
Dexterity & Tactilitye Change
Freq: Every 60 mins or if

stained.

Nitrile (High Grade) or
Laminatee Thickness: = 0.20
mm (Double gloving
recommended)s Rationale:
Solvents like Acetone/DMF
permeate standard nitrile
rapidly, carrying the dye
through to the skin.

Respiratory

N95 / P2 RespiratorMinimum
requirement. If weighing >10g
outside a hood, upgrade to
P100/P3 half-mask.

Fume Hood (Engineering
Control)Respiratory PPE is
secondary to LEV (Local

Exhaust Ventilation).

Eye Protection

Safety Goggles (Indirect
Vent)Crucial: Do NOT use
safety glasses. Fine dust drifts
around lenses; goggles

provide a seal.

Safety Goggles + Face
ShieldRequired if pouring
volumes >500mL to prevent

splash-back.

Body Defense

Lab Coat (Buttoned to
neck)Tyvek sleeves
recommended to bridge the

gap between glove and cuff.

Chemical-Resistant
ApronRequired over lab coat

during solubilization.

Part 3: Operational Protocol & Logic
Engineering Controls: The Primary Barrier

Do not rely solely on PPE. All open handling of Disperse Red 167 must occur within a certified

chemical fume hood or a powder containment balance enclosure.

o Velocity Check: Ensure face velocity is 0.3-0.5 m/s. Too high (>0.6 m/s) will create

turbulence, blowing the lightweight powder out of the weigh boat.

Step-by-Step Handling Workflow
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Step 1: Anti-Static Weighing
e The Problem: Disperse dyes are highly electrostatic. They "jump" from spatulas,
contaminating the balance and the user's cuffs.

e The Fix: Use an anti-static gun (ionizer) on the weigh boat and spatula before dispensing.
e Technique:

o Place a disposable spill mat (absorbent side up) inside the hood.

o Don PPE (Phase A).

o Tare the balance before opening the stock container.

o Transfer powder slowly. If spillage occurs on the balance, do not blow it off. Wipe with a

damp Kimwipe immediately.

Step 2: Solubilization (The Critical Transition)

e The Risk: Once dissolved (e.g., in Acetone or Ethanol), the dye becomes lipophilic and can

penetrate skin rapidly.
e Protocol:

o Upgrade Gloves: Don a second pair of nitrile gloves or switch to thicker chemical-resistant
gloves (Phase B).

o Add solvent slowly to the powder (not powder to solvent) to minimize splash risk.

o Seal the vessel immediately after dissolution.

Step 3: Decontamination

» Field Insight: Soap and water often spread the dye rather than removing it.
e Procedure:

o Wipe surfaces with a 10% ethanol-soaked paper towel to solubilize surface residues.
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o Follow with a 10% Bleach (Sodium Hypochlorite) wipe.

o Mechanism: Bleach oxidizes the azo linkage (-N=N-), breaking the chromophore and
chemically degrading the dye structure, reducing its sensitization potential.

Part 4: Visualization (Safe Handling Workflow)
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START: Risk Assessment

PHASE A: Solid Handling
(Dust Hazard)

Engineering Control:
Fume Hood / Balance Shield

Weighing Protocol:
Use lonizer/Static Gun

DECISION: Solubilization?

Yes (Adding Solvent)

PHASE B: Solution Handling
(Permeation Hazard)

ACTION: Double Glove /

Upgrade Chemical Resistance Dry Waste Only

Dissolution:
Add Solvent to Powder

Waste Disposal:
Segregated Solids & Liquids

Decontamination:
1. Ethanol Wipe
2. Bleach (Oxidation)

Click to download full resolution via product page
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Figure 1: Operational workflow distinguishing between solid and solution handling phases to
ensure appropriate PPE adaptation.

Part 5: Emergency Response & Disposal
Spill Management

o Dry Spill: Do NOT sweep. Sweeping generates airborne dust.

o Action: Cover with a wet paper towel (water or ethanol) to dampen the powder, then scoop
up the wet mass.

o Wet Spill (Solvent):

o Action: Use universal absorbent pads. If the solvent is volatile (Acetone), ensure the fume
hood sash is lowered to contain vapors.

Waste Disposal

o Liquids: Collect in "Non-Halogenated Organic Waste" (unless dissolved in DCM/Chloroform).
Label clearly with "Contains Azo Dye — Sensitizer."

¢ Solids: Contaminated gloves, weigh boats, and paper towels must go into Hazardous Solid
Waste. Do not throw in regular trash; this protects custodial staff from unknown sensitization
risks.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ 3. Chemical Resistant Gloves for Industrial Safety | LITA Safety [litasafety.com]
¢ 4. Chemical Resistant Gloves | Fisher Scientific [fishersci.com]

¢ 5. chemicalbook.com [chemicalbook.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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